2-(4-{2-oxo-2-[2-(3-pyridinyl)-1-piperidinyl]ethyl}-1-piperazinyl)pyrimidine

• IUPAC Name: 1-(2-pyridin-3-ylpiperidin-1-yl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C20H26N6O/c27-19(26-10-2-1-6-18(26)17-5-3-7-21-15-17)16-24-11-13-25(14-12-24)20-22-8-4-9-23-20/h3-5,7-9,15,18H,1-2,6,10-14,16H2
• InChI Key: AKWSTDRFLKCDHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)C(=O)CN3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C20H26N6O
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

The compound's synthesis can involve several steps, starting from basic building blocks such as pyrimidine derivatives and further functionalization using piperazine and pyridine moieties. The synthesis processes often involve nucleophilic substitution reactions, alkylation, and the introduction of specific functional groups to achieve the desired compound. For instance, the preparation and antibacterial activity of related pyrido(2,3-d)pyrimidine derivatives have been described, which are synthesized from 2-methylthio derivatives through displacement reactions with piperazines, followed by alkylation, acylation, sulfonylation, or addition of isocyanates to the piperazine nitrogen (Matsumoto & Minami, 1975).

Molecular Structure Analysis

The molecular structure of this compound and related derivatives has been explored through various methods, including X-ray crystallography. These studies reveal the geometric arrangements and bonding patterns critical for understanding the compound's reactivity and interaction with biological targets. For example, the structure of poly[bis[μ2-8-ethyl-5-oxo-2-(piperazin-1-yl)-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylato]cobalt(II)] dihydrate has been elucidated, showing a distorted trans-CoN2O4 octahedral geometry (Qi, Shao, & Li, 2008).

Chemical Reactions and Properties

The chemical reactivity of this compound involves interactions with various reagents and conditions leading to transformations that are key to its applications. These reactions can include carbonylation, where a C−H bond in the piperazine ring undergoes dehydrogenation and carbonylation, showcasing the compound's ability to participate in complex chemical processes (Ishii, Chatani, Kakiuchi, & Murai, 1997).